Cas no 928-01-8 (Maleamide)

Maleamide structure

Product Name:Maleamide

CAS No:928-01-8

MF:C₄H₆N₂O₂

MW:114.102640628815

MDL:MFCD00082355

CID:815848

PubChem ID:87572125

Update Time:2024-10-26

Maleamide Chemical and Physical Properties

Names and Identifiers

- 2-Butenediamide, (Z)-
- Maleamide
- Maleic diamide
- Maleic Acid Diamide
- BSSNZUFKXJJCBG-UPHRSURJSA-N
- (Z)-but-2-enediamide
- (2Z)-2-Butenediamide #
- NSC42838
- M0004
- InChI=1/C4H6N2O2/c5-3(7)1-2-4(6)8/h1-2H,(H2,5,7)(H2,6,8)/b2-1
- (2Z)-2-Butenediamide (ACI)
- 2-Butenediamide, (Z)- (ZCI)
- Maleamide (6CI, 7CI, 8CI)
- (Z)-2-Butenediamide
- NS00042626
- 10453-67-5
- (2Z)-but-2-enediamide
- AKOS006223449
- SCHEMBL245241
- 928-01-8
- 2-Butenediamide,(Z)-
- D91268
- NSC-42838
- EINECS 213-168-7
- MFCD00082355
- Maleamide ,
- NSC 42838
- DTXSID901318651
- MDL： MFCD00082355
- Inchi： 1S/C4H6N2O2/c5-3(7)1-2-4(6)8/h1-2H,(H2,5,7)(H2,6,8)/b2-1-
- InChI Key： BSSNZUFKXJJCBG-UPHRSURJSA-N
- SMILES： C(/C(=O)N)=C/C(=O)N

Computed Properties

Exact Mass: 114.042927438g/mol
Monoisotopic Mass: 114.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -1.7
Topological Polar Surface Area: 86.2

Experimental Properties

Color/Form: Not determined
Density: 1.3±0.1 g/cm3
Boiling Point: 461.8±41.0 °C at 760 mmHg
Flash Point: 233.1±27.6 °C
Solubility: Not determined
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Maleamide Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Storage Condition：4° CStore…,-4℃Store…Better

Maleamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X64695-5g	Maleic diamide	928-01-8	AR	5g	¥348.0	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M863212-5g	Maleamide	928-01-8	AR	5g	396.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M0004-25G	Maleamide	928-01-8	>98.0%(N)	25g	¥990.00	2024-04-15
abcr	AB137785-25 g	Maleamide, 95%; .	928-01-8	95%	25 g	€159.70	2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PV965-1g	Maleamide	928-01-8	98%	1g	￥144.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PV965-5g	Maleamide	928-01-8	98%	5g	￥432.0	2022-06-10
TRC	U100245-250mg	Maleamide	928-01-8		250mg	$ 50.00	2022-06-02
TRC	U100245-500mg	Maleamide	928-01-8		500mg	$ 65.00	2022-06-02
TRC	U100245-2.5g	Maleamide	928-01-8		2.5g	$ 95.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PV965-1g	Maleamide	928-01-8	98%	1g	¥93.0	2023-09-02

Maleamide Production Method

Production Method 1

557-24-4

928-01-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol , Water ; < 30 °C; 1 h, 30 °C; 30 °C → 0 °C
1.2 Reagents: Ammonia ; pH 7
1.3 Reagents: Ammonia Solvents: Methanol ; 4 h, 35 °C

Reference

: Process for preparation of maleic amide from maleic anhydride

, China, , ,

Production Method 2

541-59-3

928-01-8

Reaction Conditions

1.1 Reagents: Ammonia Catalysts: 2892267-72-8 Solvents: Benzene ; 1 w, 1.1 bar, rt

Reference

: A crystalline aluminum/carbon-based ambiphile capable of activation and catalytic transfer of ammonia

Kraemer, Felix; Paradies, Jan; Fernandez, Israel; Breher, Frank, ChemRxiv, 2022, 1, 1-9

Production Method 3

928-01-8

Reaction Conditions

Reference

: Selective Ammonolysis of Bioderived Esters for Biobased Amide Synthesis

Lin, Hsi-Hsin; Cheng, Yan; Huo, Jiajie; Shanks, Brent H., ACS Omega, 2021, 6(44), 30040-30049

Production Method 4

624-48-6

928-01-8

Reaction Conditions

1.1 Reagents: Ammonium hydroxide ((15NH4)(OH)) Catalysts: Sodium cyanide ; 6 h, 0 °C

Reference

: Microwave Spectra and Molecular Structures of (Z)-Pent-2-en-4-ynenitrile and Maleonitrile

Halter, Robert J.; Fimmen, Ryan L.; McMahon, Robert J.; Peebles, Sean A.; Kuczkowski, Robert L.; et al, Journal of the American Chemical Society, 2001, 123(49), 12353-12363